3-Benzyl-6-(2,3-dihydro-1,4-benzodioxin-6-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C18H14N4O2S
• Molecular Weight: 350.4 g/mol
• IUPAC Name: 3-benzyl-6-(2,3-dihydro-1,4-benzodioxin-6-yl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C18H14N4O2S/c1-2-4-12(5-3-1)10-16-19-20-18-22(16)21-17(25-18)13-6-7-14-15(11-13)24-9-8-23-14/h1-7,11H,8-10H2
• InChI Key: WDJCOQCXMCIUHQ-UHFFFAOYSA-N
• SMILES: C1COC2=C(O1)C=CC(=C2)C3=NN4C(=NN=C4S3)CC5=CC=CC=C5

Description

3-Benzyl-6-(2,3-dihydro-1,4-benzodioxin-6-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound is a member of the triazolo-thiadiazole family, which has been found to possess a wide range of biological activities, including antitumor, antimicrobial, and anti-inflammatory properties. In

Mechanism of Action

The exact mechanism of action of 3-Benzyl-6-(2,3-dihydro-1,4-benzodioxin-6-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, studies have suggested that this compound exerts its biological activities by interacting with specific molecular targets in cells, such as enzymes and receptors.
Biochemical and Physiological Effects:
Studies have shown that 3-Benzyl-6-(2,3-dihydro-1,4-benzodioxin-6-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole can affect various biochemical and physiological processes in cells. For example, it has been reported to induce cell cycle arrest, inhibit cell proliferation, and induce apoptosis in cancer cells. Additionally, this compound has been found to modulate the expression of various genes involved in inflammation and immune response.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-Benzyl-6-(2,3-dihydro-1,4-benzodioxin-6-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments is its potential to exhibit a wide range of biological activities, making it a versatile compound for scientific research. However, one limitation of using this compound is its relatively low solubility in water, which can make it challenging to work with in certain experimental settings.

Future Directions

There are several potential future directions for research on 3-Benzyl-6-(2,3-dihydro-1,4-benzodioxin-6-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. Some of these include:
1. Further investigation of the mechanism of action of this compound to better understand how it exerts its biological activities.
2. Exploration of the potential use of this compound in the development of new antibiotics to combat antimicrobial resistance.
3. Investigation of the potential use of this compound in combination with other drugs for the treatment of cancer.
4. Development of new synthetic methods for the production of 3-Benzyl-6-(2,3-dihydro-1,4-benzodioxin-6-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole, which could improve its solubility and make it more accessible for scientific research.
In conclusion, 3-Benzyl-6-(2,3-dihydro-1,4-benzodioxin-6-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a promising compound for scientific research due to its potential applications in a variety of fields, including cancer research, antimicrobial drug development, and anti-inflammatory drug development. Further research is needed to fully understand the mechanism of action of this compound and to explore its potential use in the development of new drugs and therapies.

Synthesis Methods

The synthesis of 3-Benzyl-6-(2,3-dihydro-1,4-benzodioxin-6-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been reported in the literature. The most common method involves the reaction of 2-(4-bromophenyl)-1,3-thiazolidin-4-one with 2,3-dihydro-1,4-benzodioxin-6-carboxaldehyde in the presence of potassium carbonate and copper powder. This is followed by the reaction of the resulting intermediate with 3-aminobenzoic acid hydrazide in the presence of triethylamine and acetic anhydride to yield the final product.

Scientific Research Applications

3-Benzyl-6-(2,3-dihydro-1,4-benzodioxin-6-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been found to possess a variety of biological activities, which make it a promising compound for scientific research. Some of the potential applications of this compound include:
1. Antitumor activity: Several studies have reported that 3-Benzyl-6-(2,3-dihydro-1,4-benzodioxin-6-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole exhibits significant antitumor activity against a variety of cancer cell lines, including breast, lung, and colon cancer cells.
2. Antimicrobial activity: This compound has also been found to possess antimicrobial activity against a range of bacteria and fungi, making it a potential candidate for the development of new antibiotics.
3. Anti-inflammatory activity: 3-Benzyl-6-(2,3-dihydro-1,4-benzodioxin-6-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been shown to exhibit anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines.